Cas no 1240527-29-0 (2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride)

• Product Name: 2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride
• CAS No: 1240527-29-0
• CID: 4579856
• Update Time: 2025-08-10

2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride

Additional information on 2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride

2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride: A Comprehensive Overview

2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride (CAS No. 1240527-29-0) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as ATPA for brevity, has garnered attention due to its potential therapeutic applications and unique structural properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of 2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride is characterized by a central phenyl ring substituted with a triazole moiety and an acetamide group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The acetamide group, on the other hand, contributes to the molecule's solubility and reactivity.

The synthesis of 2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride typically involves a multi-step process. One common approach is to start with 4-aminoacetophenone, which undergoes a series of reactions including amidation and cyclization to form the desired triazole derivative. The final step involves the conversion of the free base to the dihydrochloride salt to improve its stability and solubility. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, such as using microwave-assisted synthesis and green solvents.

In terms of biological activity, ATPA has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an antifungal agent. Research has demonstrated that ATPA exhibits significant antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, ATPA has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The anticancer activity is thought to be mediated through multiple mechanisms, such as DNA damage induction and inhibition of angiogenesis. These findings have sparked interest in further exploring the therapeutic potential of ATPA in cancer treatment.

Another area of research focuses on the neuroprotective effects of ATPA. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by various agents such as glutamate and beta-amyloid peptides. This neuroprotective activity makes ATPA a promising candidate for the treatment of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

Recent advancements in computational chemistry have also contributed to our understanding of ATPA's biological activities. Molecular docking studies have provided insights into the binding interactions between ATPA and its target proteins, helping to identify key residues involved in these interactions. This information can be used to design more potent and selective derivatives of ATPA for specific therapeutic applications.

In conclusion, 2-Amino-N-4-(1H-1,2,4-triazol-1-yl)phenylacetamide Dihydrochloride (CAS No. 1240527-29-0) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, ATPA holds promise as a valuable tool in the fight against various diseases.